Cas no 1807112-06-6 (3,4-Bis(trifluoromethyl)-2-formylbenzoyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)-2-formylbenzoyl chloride
• CAS No: 1807112-06-6
• MF: C₁₀H₃ClF₆O₂
• MW: 304.573043107986
• CID: 4963938
• Update Time: 2023-08-24

3,4-Bis(trifluoromethyl)-2-formylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-formylbenzoyl chloride

• Inchi： 1S/C10H3ClF6O2/c11-8(19)4-1-2-6(9(12,13)14)7(5(4)3-18)10(15,16)17/h1-3H
• InChI Key： DORNRGFBHINALJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1C=O)=O

Computed Properties

• Exact Mass: 303.9725760 g/mol
• Monoisotopic Mass: 303.9725760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.57
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1